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Compound of Interest

Compound Name:
2-Bromo-N-(2-chloro-4-

methylphenyl)propanamide

CAS No.: 1211464-21-9

Cat. No.: B2655921

Get Quote

Part 1: Executive Summary & Chemical Identity
This guide serves as an advanced technical manual and Safety Data Sheet (SDS) supplement

for 2-bromo-N-arylpropanamide derivatives. These compounds are widely utilized as

electrophilic intermediates in the synthesis of heterocyclic pharmaceuticals (e.g., oxindoles,

quinolinones) and Selective Androgen Receptor Modulators (SARMs).

Unlike standard commercial SDSs which often provide generic data, this document focuses on

the structure-activity relationship (SAR) of the

-haloamide pharmacophore. The presence of a secondary alkyl bromide adjacent to an amide
carbonyl creates a specific reactivity profile—making these compounds potent alkylating
agents.
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Parameter Description

Chemical Class
-Haloamide /

-Bromoamide

General Formula

Reference Substance 2-Bromo-N-phenylpropanamide

CAS Number (Ref)
94347-34-9 (Parent); 2620-11-3 (N-methyl

derivative)

Molecular Weight ~228.09 g/mol (Parent)

Physical State White to off-white crystalline solid

Solubility Low in water; Soluble in DCM, DMSO, Methanol

Part 2: Hazard Identification & Mechanistic
Toxicology[5]
Core Hazards (GHS Classification)
Based on the electrophilic nature of the C-Br bond, these derivatives are classified as Skin/Eye

Irritants and Potential Sensitizers.

Hazard Category Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[2][3]

Eye Damage/Irritation H319
Causes serious eye irritation.

[2][3][4]

STOT - Single Exposure H335
May cause respiratory

irritation.[2][1][3]

Sensitization (Skin) H317
May cause an allergic skin

reaction (Class-inferred).
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The "Why": Mechanistic Toxicology
The primary hazard stems from the

-carbon electrophilicity. The bromine atom is a good leaving group, activated by the adjacent
carbonyl. This makes the molecule susceptible to

attack by biological nucleophiles.

Cysteine Alkylation: The thiol (-SH) groups in proteins (e.g., Glutathione) can attack the

-carbon, leading to protein haptenization (sensitization) or depletion of cellular antioxidants.

Genotoxicity Potential: While less reactive than nitrogen mustards,

-haloamides can theoretically alkylate DNA bases (Guanine N7), posing a mutagenic risk if
exposure is chronic.

Visualization: Molecular Mechanism of Toxicity
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Caption: Figure 1: The SN2 alkylation mechanism where biological nucleophiles attack the

electrophilic alpha-carbon, leading to cellular damage.

Part 3: Synthesis & Operational Safety Protocols
Synthesis Workflow
The standard synthesis involves the acylation of an aniline derivative with 2-bromopropionyl

bromide. This reaction is highly exothermic and generates HBr gas.

Reaction:
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Engineered Safety Controls
Lachrymator Control: 2-bromopropionyl bromide is a potent lachrymator (tear gas agent). All

transfers must occur in a fume hood with a face velocity >100 fpm.

Temperature Control: The reaction must be kept between 0°C and 5°C during addition to

prevent thermal runaway and side-reactions (e.g., polymerization).

Quenching: Residual acid bromide must be quenched with dilute sodium bicarbonate (

) slowly to manage

evolution.

Visualization: Safe Synthesis Workflow
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Raw Materials
(Aniline + 2-Bromopropionyl Bromide)

Setup: Dry DCM, 0°C Ice Bath
Argon Atmosphere

Dropwise Addition
(Control Exotherm < 10°C)

Stirring (1-2h)
Monitor by TLC

Quench: Sat. NaHCO3
(Gas Evolution Risk!)

Phase Separation & Drying
(MgSO4)

Final Product
(Store at 4°C)

Click to download full resolution via product page

Caption: Figure 2: Step-by-step synthesis protocol emphasizing critical safety control points

(red nodes) regarding exotherms and gas evolution.

Part 4: Emergency Response & Handling
First Aid Measures
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Eye Contact: Immediate irrigation is critical.[4] The lipophilic nature of the compound means

it adheres to corneal tissue. Rinse for at least 20 minutes, lifting eyelids.

Skin Contact: Do not use ethanol or solvents (this enhances absorption). Wash with lipophilic

soap (e.g., PEG-based) followed by copious water.

Ingestion: Rinse mouth. Do NOT induce vomiting due to potential esophageal irritation.

Spill Management
Evacuate: Isolate the area (10-meter radius).

PPE: Nitrile gloves (double gloved) + Tyvek suit + P100 Respirator.

Neutralization: Do not use water if the precursor (acid bromide) is present. For the amide

product, absorb with vermiculite.

Decontamination: Wash surface with 10% sodium thiosulfate solution (nucleophilic quench of

any active alkylating residues).

Part 5: Storage & Stability
Temperature: Store at 2–8°C. Thermal degradation can release Bromine (

) or HBr over time.

Light Sensitivity: Protect from light (amber vials). UV light can cleave the C-Br bond,

generating radicals.

Incompatibility: Keep away from strong bases (forms reactive lactams or eliminates HBr to

form acrylamides) and strong nucleophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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